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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for performing in vitro histone
acetyltransferase (HAT) assays using Acetyl Coenzyme A (CoA) trisodium salt. HATs are
crucial enzymes that regulate gene expression by catalyzing the transfer of an acetyl group
from Acetyl-CoA to lysine residues on histone proteins.[1][2] This modification neutralizes the
positive charge of lysine, leading to a more relaxed chromatin structure and increased
accessibility for transcription.[3] Dysregulation of HAT activity is implicated in various diseases,
including cancer and neurodegenerative disorders, making them important therapeutic targets.

[2][3]

This document outlines three common non-radioactive methods for measuring HAT activity:
colorimetric, fluorometric, and a direct antibody-based detection method. Each protocol is
designed to be adaptable for screening potential HAT inhibitors.

Signaling Pathway of Histone Acetylation
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Histone acetyltransferases are key epigenetic modifiers. The fundamental reaction involves the
transfer of an acetyl group from Acetyl-CoA to a lysine residue on a histone tail. This enzymatic
reaction results in an acetylated histone and Coenzyme A (CoA) as products. The addition of
the acetyl group neutralizes the positive charge of the lysine side chain, which is thought to
weaken the interaction between the histone tail and the negatively charged DNA backbone,
leading to a more open chromatin conformation that is permissive for transcription.
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1. Preparation

Prepare Reagents:
HAT Enzyme, Histone Substrate,
Acetyl-CoA, Assay Buffer
- J

2. Enzyma$'c Reaction

Initiate Reaction:
Combine Enzyme, Substrate,
and Acetyl-CoA

Gncubate at 37°C)
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3. De$ction

(Add Detection Reagent)

Measure Signal
(Colorimetric, Fluorometric,

or Luminescence)
- J

4. Data Analysis
Y

Calculate HAT Activity
or Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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